Cas no 764-01-2 (2-Butyn-1-ol)

2-Butyn-1-ol structure
Product name:2-Butyn-1-ol
2-Butyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- but-2-yn-1-ol
- 2-Butyn-1-ol
- 1-hydroxybut-2-yne
- 2-BUTYNE-1-OL
- 2-Butynol
- 2-Butynyl alcohol
- 2-butynyl-1-ol
- BUT-2-IN-1-OL
- but-2-yne-1-ol
- CH3CequivCCH2OH
- methyl propargyl alcohol
- propargylic alcohol
- Hydroxymethylmethylacetylene
- NSC 222371
- A838690
- B0712
- 2-HYDROXY-4-METHOXYPHENYLACETONE
- BCP07121
- CH3C.$.CCH2OH
- 2-Butyn-1-ol, 98%
- Q27291239
- AKOS009158835
- AI3-37252
- 2-butin-1-ol
- FT-0611636
- DTXSID8022115
- CS-B1382
- NSC-222371
- UNII-US5293942K
- 764-01-2
- NS00037779
- US5293942K
- AMY19259
- EN300-88677
- InChI=1/C4H6O/c1-2-3-4-5/h5H,4H2,1H
- MFCD00002914
- J-802073
- NSC222371
- 2-butyn1-ol
- 2-butyn-l-ol
- GS-6159
- EINECS 212-113-4
- DTXCID702115
- 1-Hydroxybut-2-yne; 2-Butynol; 2-Butynyl alcohol; NSC 222371;
- DB-020754
-
- MDL: MFCD00002914
- Inchi: 1S/C4H6O/c1-2-3-4-5/h5H,4H2,1H3
- InChI Key: NEEDEQSZOUAJMU-UHFFFAOYSA-N
- SMILES: CC#CCO
- BRN: 1733676
Computed Properties
- Exact Mass: 70.041865g/mol
- Surface Charge: 0
- XLogP3: 0.2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 70.041865g/mol
- Monoisotopic Mass: 70.041865g/mol
- Topological Polar Surface Area: 20.2Ų
- Heavy Atom Count: 5
- Complexity: 62.2
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.937 g/mL at 25 °C(lit.)
- Melting Point: −2.2 °C (lit.)
- Boiling Point: 145°C(lit.)
- Flash Point: Fahrenheit: 123.8 ° f
Celsius: 51 ° c - Refractive Index: n20/D 1.453(lit.)
- Solubility: Miscible with chloroform and methanol.
- Stability/Shelf Life: Stable. Flammable.
- PSA: 20.23000
- LogP: 0.00200
- Sensitiveness: Sensitive to heat and air
- Solubility: Not determined
2-Butyn-1-ol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H226,H317
- Warning Statement: P280
- Hazardous Material transportation number:UN 1987 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: S36/37
-
Hazardous Material Identification:
- Storage Condition:0-10°C
- Packing Group:III
- Packing Group:III
- Hazard Level:3
- HazardClass:3
- PackingGroup:III
- Safety Term:3
- Risk Phrases:R10; R43; R52/53
2-Butyn-1-ol Customs Data
- HS CODE:29052990
- Customs Data:
China Customs Code:
2905290000Overview:
2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Butyn-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB07769-1g |
2-Butyn-1-ol |
764-01-2 | 97% | 1g |
44.00 | 2021-07-09 | |
Oakwood | 009076-25g |
2-Butyn-1-ol |
764-01-2 | 99% | 25g |
$71.00 | 2024-07-19 | |
SHENG KE LU SI SHENG WU JI SHU | sc-237962-5g |
2-Butyn-1-ol, |
764-01-2 | 5g |
¥436.00 | 2023-09-05 | ||
TRC | B755100-100g |
2-Butyn-1-ol |
764-01-2 | 100g |
$ 488.00 | 2023-04-18 | ||
TRC | B755100-50g |
2-Butyn-1-ol |
764-01-2 | 50g |
$ 287.00 | 2023-04-18 | ||
Fluorochem | 009076-5g |
2-Butyn-1-ol |
764-01-2 | 99% | 5g |
£15.00 | 2022-03-01 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0712-25ml |
2-Butyn-1-ol |
764-01-2 | 97.0%(GC) | 25ml |
¥1195.0 | 2022-05-30 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | BK064-25ml |
2-Butyn-1-ol |
764-01-2 | 98% | 25ml |
¥652.0 | 2022-05-30 | |
TRC | B755100-5g |
2-Butyn-1-ol |
764-01-2 | 5g |
$ 64.00 | 2023-09-08 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029542-25ml |
2-Butyn-1-ol |
764-01-2 | 97% | 25ml |
¥195 | 2024-05-21 |
2-Butyn-1-ol Related Literature
-
K. Siva Nagi Reddy,Gowravaram Sabitha,Y. Poornachandra,C. Ganesh Kumar RSC Adv. 2016 6 101501
-
Mark S. Betson,Ian Fleming Org. Biomol. Chem. 2003 1 4005
-
K. C. Majumdar,G. H. Jana,U. Das Chem. Commun. 1996 517
-
Catherine A. McAdam,Mark G. McLaughlin,Adam J. S. Johnston,Jun Chen,Magnus W. Walter,Matthew J. Cook Org. Biomol. Chem. 2013 11 4488
-
Diego J. Gavia,Jordan Koeppen,Elham Sadeghmoghaddam,Young-Seok Shon RSC Adv. 2013 3 13642
Related Categories
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
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